Cas no 7575-57-7 (Benzenesulfonic acid, 2-propenyl ester)

Benzenesulfonic acid, 2-propenyl ester structure
7575-57-7 structure
Product Name:Benzenesulfonic acid, 2-propenyl ester
CAS No:7575-57-7
MF:C9H10O3S
MW:198.238901615143
CID:539021
PubChem ID:12441432
Update Time:2025-04-19

Benzenesulfonic acid, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 2-propenyl ester
    • prop-2-enyl benzenesulfonate
    • 7575-57-7
    • allyl benzenesulfonate
    • Prop-2-en-1-yl benzenesulfonate
    • benzenesulfonic acid allyl ester
    • SCHEMBL62040
    • DTXSID10498393
    • Inchi: 1S/C9H10O3S/c1-2-8-12-13(10,11)9-6-4-3-5-7-9/h2-7H,1,8H2
    • InChI Key: PZJDKDVITVGDLW-UHFFFAOYSA-N
    • SMILES: C=CCOS(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 198.0351
  • Monoisotopic Mass: 198.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 43.37
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